Cas no 125687-18-5 (Phenylhydrazine-d5 Hydrochloride (Major))

• Product Name: Phenylhydrazine-d5 Hydrochloride (Major)
• CAS No: 125687-18-5
• MF: C₆H₈N₂
• MW: 108.14100
• CID: 897001
• PubChem ID: 12998543
• Update Time: 2025-10-11

Phenylhydrazine-d5 Hydrochloride (Major) Chemical and Physical Properties

Names and Identifiers

• Phenyl-d5-hydrazine Hydrochloride
• Phenylhydrazine-d5
• (2,3,4,5,6-pentadeuteriophenyl)hydrazine
• Hydrazine,phenyl-d5-(9ci)
• Phenylhydrazine-d5 Hydrochloride (Major)
• (~2~H_5_)Phenylhydrazine
• DTXSID40514631
• 125687-18-5
• Phenyl-d5-hydrazine Hydrochloride

• Inchi： InChI=1S/C6H8N2/c7-8-6-4-2-1-3-5-6/h1-5,8H,7H2/i1D,2D,3D,4D,5D
• InChI Key： HKOOXMFOFWEVGF-RALIUCGRSA-N
• SMILES： C1=CC=C(C=C1)NN

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 113.100131993g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 57.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 1.74550

Additional information on Phenylhydrazine-d5 Hydrochloride (Major)

Comprehensive Analysis of Phenylhydrazine-d5 Hydrochloride (Major) (CAS No. 125687-18-5)

Phenylhydrazine-d5 Hydrochloride (Major) (CAS No. 125687-18-5) is a deuterated derivative of phenylhydrazine hydrochloride, widely utilized in analytical chemistry, pharmaceutical research, and metabolic studies. This compound, labeled with five deuterium atoms, offers enhanced stability and precision in mass spectrometry and nuclear magnetic resonance (NMR) applications. Its unique isotopic properties make it indispensable for tracing biochemical pathways and quantifying metabolites in complex biological systems.

The growing demand for deuterated compounds like Phenylhydrazine-d5 Hydrochloride reflects advancements in precision medicine and drug development. Researchers increasingly rely on such labeled analogs to improve the accuracy of pharmacokinetic studies and minimize background interference in assays. With the rise of AI-driven drug discovery, the need for high-purity isotopic reagents has surged, positioning this compound as a critical tool for modern laboratories.

One of the most frequently asked questions about CAS No. 125687-18-5 revolves around its synthesis and purification. The deuterium incorporation process ensures minimal isotopic dilution, which is vital for maintaining signal integrity in LC-MS (liquid chromatography-mass spectrometry) workflows. Additionally, its solubility in water and organic solvents like methanol enhances its versatility in experimental design.

From an environmental perspective, Phenylhydrazine-d5 Hydrochloride aligns with the principles of green chemistry. Its application reduces the need for repetitive experiments, thereby lowering solvent waste and energy consumption. This resonates with the global push for sustainable laboratory practices, a topic gaining traction in scientific forums and search engine queries.

In the context of personalized medicine, this compound aids in biomarker validation—a hot topic in cancer research and neurological disorder studies. Its ability to serve as an internal standard in quantitative assays addresses common challenges like matrix effects and ionization suppression, making it a staple in clinical diagnostics.

Storage and handling of Phenylhydrazine-d5 Hydrochloride require attention to humidity and temperature control to preserve its isotopic purity. Suppliers often provide certificates of analysis (CoA) detailing deuterium enrichment levels, a detail highly scrutinized by quality-conscious buyers. This transparency caters to the increasing demand for traceable reagents in regulated industries.

As the pharmaceutical industry shifts toward continuous manufacturing, the role of isotopic labeling in process analytical technology (PAT) becomes pivotal. CAS No. 125687-18-5 exemplifies how deuterated compounds can streamline real-time monitoring of reaction intermediates, a trend highlighted in recent FDA guidance documents.

In summary, Phenylhydrazine-d5 Hydrochloride (Major) (CAS No. 125687-18-5) bridges cutting-edge research and industrial applications. Its relevance to drug metabolism studies, environmental sustainability, and diagnostic innovation ensures its prominence in scientific literature and search engine algorithms alike.